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Compound of Interest

Compound Name: TC-C 14G

Cat. No.: B1662361

Triclocarban's Endocrine Disrupting Potential: A
Comparative Analysis

A detailed guide for researchers, scientists, and drug development professionals on the relative
potency of Triclocarban as an endocrine disruptor, supported by experimental data and
methodological insights.

Triclocarban (TCC), a widely used antimicrobial agent in personal care products, has come
under scientific scrutiny for its potential to disrupt the endocrine system. This guide provides a
comparative assessment of TCC's potency as an endocrine disruptor, drawing on key
experimental findings to offer a clear perspective on its activity relative to other compounds.

Quantitative Comparison of Endocrine Disrupting
Potency

The following tables summarize the key quantitative data from various in vitro and in vivo
studies, comparing the endocrine-disrupting effects of Triclocarban with other relevant
compounds.
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Mechanisms of Endocrine Disruption

Triclocarban exhibits its endocrine-disrupting effects through multiple mechanisms. Notably, it
acts as an agonist for the Estrogen-Related Receptor y (ERRYy) and can amplify the effects of
endogenous hormones like testosterone and estrogen.[1][3][4][8][9][10]

Estrogen-Related Receptor y (ERRy) Agonism
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TCC has been shown to bind to and activate ERRYy, a nuclear receptor involved in the
regulation of cellular metabolism.[1][2] This interaction represents a novel mechanism for its
estrogenic activity, distinct from classical estrogen receptors.

Triclocarban (TCC) Binds and Activates _ ( Estrogen-Related Binds to Estrogen Response Initiates Target Gene
"\ Receptor y (ERRY) Element (ERE) Transcription

Click to download full resolution via product page

Caption: Triclocarban's agonistic activity on the ERRYy signaling pathway.

Amplification of Endogenous Hormone Action

A significant finding is TCC's ability to enhance the transcriptional activity induced by
testosterone and estrogen, even when exhibiting little to no direct agonist activity on its own.
[10][11][12][13][14] This suggests a mechanism of action that amplifies the effects of naturally
occurring hormones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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